1-Naphthalenesulfonic acid, 3-hydroxy-
Overview
Description
4-Amino-3-hydroxy-1-naphthalenesulfonic acid is a derivative of aniline consisting of a trifunctional monomer (bearing three functional groups –NH2, –OH and –SO3H). It also contains two fused benzene rings . It is used as a key starting material for the preparation of naphthalenesulfonic acid derivatives .
Synthesis Analysis
4-Amino-3-hydroxy-1-naphthalenesulfonic acid is used as a key starting material for the preparation of naphthalenesulfonic acid derivatives by reacting with palmitoyl chloride . This reaction shows the activity to inhibit DNA polymerase and ribonuclease H activities of HIV-1 reverse transcriptase .Molecular Structure Analysis
The molecular formula of 1-Naphthalenesulfonic acid is C10H8O3S . The IUPAC Standard InChI is InChI=1S/C10H8O3S/c11-14(12,13)10-7-3-5-8-4-1-2-6-9(8)10/h1-7H, (H,11,12,13) .Chemical Reactions Analysis
Under sulfate limitation, axenic batch cultures of the green alga Scenedesmus obliquus metabolized 1-naphthalenesulfonic acid and partially used the sulfonate as a source of sulfur .Physical And Chemical Properties Analysis
The density of naphthalenesulfonic acid is 1.4±0.1 g/cm3 . The index of refraction is 1.670 . The molar refractivity is 54.7±0.4 cm3 . The polar surface area is 63 Å2 . The polarizability is 21.7±0.5 10-24 cm3 . The surface tension is 58.8±3.0 dyne/cm . The molar volume is 146.3±3.0 cm3 .Scientific Research Applications
Environmental Remediation: Chromium Removal
3-Hydroxynaphthalene-1-sulfonic acid has been utilized in the synthesis of electrosynthesized polypyrrole which acts as an adsorbent for the removal of chromium (VI) from aqueous solutions . This application is significant due to the toxic nature of chromium compounds and their prevalence in industrial waste. The compound’s ability to facilitate the adsorption and electro-reduction of chromium (VI) makes it a valuable asset in water treatment and environmental cleanup efforts.
Photostabilization of Polymers
This compound plays a role in the synthesis of organotin complexes that serve as photostabilizers for poly(vinyl chloride) (PVC) . Exposure to ultraviolet light can degrade PVC, leading to a loss of mechanical properties and release of harmful substances. The application of 3-hydroxynaphthalene-1-sulfonic acid-derived tin complexes can significantly reduce the rate of photodegradation, enhancing the durability and lifespan of PVC products.
Analytical Chemistry: Compound Separation
In the field of analytical chemistry, 3-hydroxynaphthalene-1-sulfonic acid is used in the separation of aromatic sulfonated compounds using techniques like Ion-interaction high-performance liquid chromatography and micellar electrokinetic capillary chromatography . These methods are essential for the analysis of complex mixtures, quality control, and research in various chemical industries.
Biomedical Applications: Sensor Development
The compound is also involved in the preparation of a copolymer with melamine, which is associated with graphene to create a molecularly imprinted sensor . This sensor is utilized for the determination of melatonin in human biological fluids, showcasing the compound’s potential in biomedical research and diagnostics.
Synthesis of Conducting Polymers
3-Hydroxynaphthalene-1-sulfonic acid is a dopant in the synthesis of conducting polymers . These polymers have applications in energy storage, corrosion protection, and as electronic components in various devices. The compound’s role in improving the electrochemical properties of these polymers is crucial for the advancement of materials science.
Photostabilizers in Material Science
The compound’s derivatives are used in the creation of photostabilizers for materials that are susceptible to degradation upon exposure to light . This application is particularly important in preserving the integrity and functionality of materials used in outdoor environments.
Mechanism of Action
Target of Action
3-Hydroxynaphthalene-1-sulfonic acid, also known as 3-Hydroxynaphthalenesulphonic acid or 1-Naphthalenesulfonic acid, 3-hydroxy-, is an aromatic amino-sulfonic acid . It has been found to interact with Cyclin-dependent kinase 2 , a protein involved in regulating the cell cycle. This interaction suggests that the compound could potentially influence cell growth and division.
Mode of Action
It has been demonstrated to fluorescently sense cn− in water based on the mechanism of supramolecular self-assembly . This suggests that the compound may interact with its targets through a similar mechanism, leading to changes in their activity.
Biochemical Pathways
Additionally, its ability to sense CN− indicates it may interact with biochemical pathways involving this ion .
Result of Action
Its interaction with cyclin-dependent kinase 2 suggests it may influence cell growth and division . Its ability to sense CN− also suggests it may have a role in detecting and responding to changes in this ion’s concentration .
Action Environment
The action of 3-Hydroxynaphthalene-1-sulfonic acid may be influenced by various environmental factors. For instance, its ability to sense CN− suggests that its activity may be affected by the presence and concentration of this ion . Other factors, such as pH and temperature, could also potentially influence its action.
Safety and Hazards
The safety data sheet advises to wear personal protective equipment/face protection, avoid dust formation, and avoid getting it in eyes, on skin, or on clothing . It also advises against ingestion and inhalation . The containers should be kept tightly closed in a dry, cool, and well-ventilated place .
Future Directions
The future directions of 1-Naphthalenesulfonic acid, 3-hydroxy- could involve its use as a key starting material for the preparation of naphthalenesulfonic acid derivatives . It could also be used in the development of new non-covalent molecularly imprinted polymers for solid-phase extraction of naphthalene sulfonates .
properties
IUPAC Name |
3-hydroxynaphthalene-1-sulfonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8O4S/c11-8-5-7-3-1-2-4-9(7)10(6-8)15(12,13)14/h1-6,11H,(H,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZMZJYAMZGWBLB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C=C2S(=O)(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6064248 | |
Record name | 1-Naphthalenesulfonic acid, 3-hydroxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6064248 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Naphthalenesulfonic acid, 3-hydroxy- | |
CAS RN |
6357-85-3 | |
Record name | 2-Naphthol-4-sulfonic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6357-85-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Hydroxynaphthalenesulfonic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006357853 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Naphthalenesulfonic acid, 3-hydroxy- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1-Naphthalenesulfonic acid, 3-hydroxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6064248 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-hydroxynaphthalenesulphonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.026.142 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-HYDROXYNAPHTHALENESULFONIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/L336NE8B9Q | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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